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Compound of Interest

Compound Name: 9-Formyl-8-julolidinol

CAS No.: 63149-33-7

Cat. No.: B1220926

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the Vilsmeier-Haack formylation of julolidine to

synthesize 9-julolidinecarboxaldehyde. This reaction is a key method for introducing a formyl

group onto the electron-rich aromatic ring of julolidine, a versatile heterocyclic compound used

in the development of fluorescent probes, pharmaceuticals, and advanced materials.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of 9-

julolidinecarboxaldehyde.
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Parameter Value Reference

Product Name
9-Julolidinecarboxaldehyde (9-

JA)
[3]

Synonyms

9-Formyljulolidine, 2,3,6,7-

Tetrahydro-1H,5H-

benzo[ij]quinolizine-9-

carboxaldehyde

[2][4]

Molecular Formula C₁₃H₁₅NO [2][4]

Molecular Weight 201.27 g/mol [2][4]

Typical Yield 96% [3]

Melting Point 81-82 °C [3]

Appearance Light yellow needles [3]

Reaction Mechanism: Vilsmeier-Haack Formylation
The Vilsmeier-Haack reaction proceeds in two main stages. First, the Vilsmeier reagent, a

substituted chloroiminium ion, is formed from the reaction of a substituted amide (like N,N-

dimethylformamide, DMF) with phosphorus oxychloride (POCl₃).[5][6][7] This electrophilic

reagent then reacts with an electron-rich aromatic compound, such as julolidine.[5][6] The

resulting iminium ion intermediate is subsequently hydrolyzed during workup to yield the final

aldehyde product.[7]
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Vilsmeier-Haack Reaction Mechanism
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Caption: General mechanism of the Vilsmeier-Haack reaction on julolidine.

Experimental Protocol: Synthesis of 9-
Julolidinecarboxaldehyde
This protocol is adapted from a procedure similar to the formylation of N,N-dimethylaniline.[3]

Materials and Reagents:

Julolidine (19 g)

N,N-Dimethylformamide (DMF) (45 mL)

Phosphorus oxychloride (POCl₃) (16 mL, approx. 26.3 g)

Sodium Acetate (150 g)

Activated Charcoal (e.g., Darco® G-60)
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Ethanol

Water

Crushed Ice

Dry Ice/Isopropyl Alcohol Bath

Round bottom flask with magnetic stirrer, pressure-equalizing dropping funnel, and Claisen

head with drying tube

Steam bath

Procedure:

Vilsmeier Reagent Preparation:

Add 45 mL of N,N-dimethylformamide (DMF) to a round bottom flask equipped with a

magnetic stirrer and dropping funnel.

Flush the flask with dry nitrogen and then cool it in a dry ice/isopropyl alcohol bath.

Slowly add 16 mL of phosphorus oxychloride to the cooled DMF.[3]

Reaction with Julolidine:

After stirring the Vilsmeier reagent for 10 minutes, add 19 g of julolidine dropwise to the

mixture with continuous stirring.[3]

Once the addition is complete, stir the reaction mixture for an additional 15 minutes.

Remove the cooling bath and heat the mixture on a steam bath for 2 hours.[3]

Work-up and Neutralization:

Pour the hot reaction mixture into a slurry of approximately 400 mL of crushed ice and

water.[3]
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Carefully neutralize the resulting solution by adding a solution of 150 g of sodium acetate

in 250 mL of water. This will cause the aldehyde product to precipitate.[3]

Isolation and Purification:

Collect the precipitated aldehyde by filtration.

Keep the filtrate at 0°C overnight to allow for the formation of additional precipitate, which

should also be collected.[3]

Combine all the collected precipitate.

Treat the combined product with activated charcoal and recrystallize from an ethanol/water

mixture to yield pure 9-julolidinecarboxaldehyde as light yellow needles.[3] The final yield

is approximately 21.2 g (96%).[3]
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Experimental Workflow

1. Cool DMF in N₂ atmosphere

2. Add POCl₃ to form Vilsmeier Reagent

3. Add Julolidine dropwise

4. Heat on steam bath for 2 hours

5. Pour into ice/water slurry

6. Neutralize with Sodium Acetate solution

7. Filter the precipitated product

8. Cool filtrate overnight for more precipitate

9. Combine and recrystallize from Ethanol/Water

10. Obtain pure 9-Julolidinecarboxaldehyde

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of 9-julolidinecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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